1-(2-hydrazinylethyl)-4-methylpiperazine trihydrochloride
Overview
Description
“1-(2-hydrazinylethyl)-4-methylpiperazine trihydrochloride” is a chemical compound with the molecular formula C7H20Cl3N3 . It is related to the compound “1-(2-hydrazinylethyl)piperidine dihydrochloride”, which has a molecular weight of 216.15 .
Molecular Structure Analysis
The molecular structure of “this compound” is based on its molecular formula, C7H20Cl3N3 . It is related to “1-(2-hydrazinylethyl)piperidine dihydrochloride”, which has a molecular weight of 216.15 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-hydrazinylethyl)-4-methylpiperazine trihydrochloride involves the reaction of 2-hydrazinoethanol with 4-methylpiperazine followed by the addition of hydrochloric acid to form the trihydrochloride salt.", "Starting Materials": [ "2-hydrazinoethanol", "4-methylpiperazine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-hydrazinoethanol is reacted with 4-methylpiperazine in the presence of a suitable solvent such as ethanol or methanol.", "Step 2: The resulting product is then treated with hydrochloric acid to form the trihydrochloride salt of 1-(2-hydrazinylethyl)-4-methylpiperazine.", "Step 3: The product is then isolated and purified using standard techniques such as filtration and recrystallization." ] } | |
CAS RN |
2613383-84-7 |
Molecular Formula |
C7H21Cl3N4 |
Molecular Weight |
267.6 |
Purity |
95 |
Origin of Product |
United States |
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